![molecular formula C20H26N2O2S B3003756 4-isopropoxy-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide CAS No. 954646-78-7](/img/structure/B3003756.png)
4-isopropoxy-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide
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Overview
Description
The compound 4-isopropoxy-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide is a synthetic molecule that likely exhibits characteristics common to heterocyclic and heteroacyclic compounds. These types of compounds are known for their significant roles in pharmaceuticals, medicinal chemistry, and drug sciences due to their effective drug absorption and transmission properties .
Synthesis Analysis
The synthesis of related heterocyclic compounds typically involves the interaction of various starting materials in the presence of catalysts or specific reaction conditions. For instance, a similar compound was synthesized by reacting a chlorophenyl-pyridinyl-propan-1-amine with thiourea in an isopropanol medium . The synthesis process is carefully designed to yield the desired product with high purity and is confirmed through chemical characterization and spectral data.
Molecular Structure Analysis
Compounds with a thiophene ring, such as the one , often have specific molecular geometries that can be determined by analyzing dihedral angles and intramolecular hydrogen bonding. For example, a related compound exhibits dihedral angles between the thiophene ring and other functional groups, which can influence the compound's overall molecular shape and reactivity .
Chemical Reactions Analysis
The reactivity of such compounds is influenced by their functional groups and molecular structure. The presence of an amide or ester group, for example, can lead to specific chemical reactions, including the formation of hydrogen bonds that can affect the compound's crystalline structure and stability .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are often determined by their molecular structure and substituents. For instance, the presence of a pyridine ring can contribute to the compound's basicity and solubility. The synthesis process and reaction conditions, such as the use of triethylamine as a catalyst, can also affect the yield and purity of the final product . Additionally, the luminescent properties of related compounds in different states (solid, solution, and nano-aggregates) and their response to stimuli like grinding and annealing can provide insights into their physical properties .
properties
IUPAC Name |
4-propan-2-yloxy-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2S/c1-15(2)24-18-7-5-16(6-8-18)20(23)21-13-19(17-9-12-25-14-17)22-10-3-4-11-22/h5-9,12,14-15,19H,3-4,10-11,13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZXWULKBDOICDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCC(C2=CSC=C2)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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